Cas no 855996-66-6 (1,2-Benzisoxazol-3(2H)-one, 7-fluoro-)

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- is a fluorinated heterocyclic compound featuring a benzisoxazolone core structure. The introduction of a fluorine atom at the 7-position enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. This compound exhibits improved stability and reactivity due to the electron-withdrawing effects of the fluorine substituent, which can influence binding affinity and metabolic resistance in active ingredients. Its structural framework is particularly useful in the development of bioactive molecules, including potential CNS agents and antimicrobial compounds. The precise functionalization of the benzisoxazolone scaffold allows for tailored applications in medicinal chemistry and material science.
1,2-Benzisoxazol-3(2H)-one, 7-fluoro- structure
855996-66-6 structure
Product Name:1,2-Benzisoxazol-3(2H)-one, 7-fluoro-
CAS No:855996-66-6
MF:C7H4FNO2
MW:153.110565185547
CID:717477
PubChem ID:11788401
Update Time:2025-05-23

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-3(2H)-one, 7-fluoro-
    • 7-fluoro-1,2-benzoxazol-3-one
    • 7-FLUOROBENZO[D]ISOXAZOL-3(2H)-ONE
    • 7-fluoro-benzo[d]isoxazol-3-ol
    • 1,2-Benzisoxazol-3(2H)-one, 7-fluoro-
    • Benzo[d]isoxazol-3-ol Derivative, 3m
    • MFCD18378853
    • 7-Fluoro-1,2-benzisoxazol-3(2H)-one
    • EN300-318822
    • CHEMBL502301
    • BDBM23181
    • DTXSID30472615
    • 1,2-Benzisoxazol-3(2H)-one,7-fluoro-
    • DB-350754
    • 7-fluoro-1,2-benzoxazol-3-ol
    • 855996-66-6
    • SCHEMBL5511858
    • MDL： MFCD16878122
    • Inchi： 1S/C7H4FNO2/c8-5-3-1-2-4-6(5)11-9-7(4)10/h1-3H,(H,9,10)
    • InChI Key： HHJCSHZCHBARDP-UHFFFAOYSA-N
    • SMILES： O1C2=C(C=CC=C2F)C(=O)N1

Computed Properties

  • Exact Mass: 153.02260653g/mol
  • Monoisotopic Mass: 153.02260653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.440±0.06 g/cm3(Predicted)
  • Melting Point: 175-180 °C
  • pka: 12.88±0.20(Predicted)

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- Security Information

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM124005-1g
7-fluorobenzo[d]isoxazol-3(2H)-one
 855996-66-6 95%
1g
 $468 2021-06-09
Chemenu
CM124005-5g
7-fluorobenzo[d]isoxazol-3(2H)-one
 855996-66-6 95%
5g
 $1169 2021-06-09
Chemenu
CM124005-10g
7-fluorobenzo[d]isoxazol-3(2H)-one
 855996-66-6 95%
10g
 $1870 2021-06-09
Chemenu
CM124005-1g
7-fluorobenzo[d]isoxazol-3(2H)-one
 855996-66-6 95%
1g
 $*** 2023-05-29
Ambeed
A386642-1g
7-Fluorobenzo[d]isoxazol-3(2H)-one
 855996-66-6 95+%
1g
 $583.0 2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1101265-1g
7-Fluoro-1,2-benzisoxazol-3(2H)-one
 855996-66-6 98%
1g
 ￥5171.00 2024-07-28
abcr
AB572680-1g
7-Fluoro-benzo[d]isoxazol-3-ol, 95%; .
 855996-66-6 95%
1g
 €651.60 2025-04-16

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:855996-66-6)1,2-Benzisoxazol-3(2H)-one, 7-fluoro-
Order Number:A863524
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:41
Price ($):525.0
Email:sales@amadischem.com

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- Related Literature

Related Categories

855996-66-6 (1,2-Benzisoxazol-3(2H)-one, 7-fluoro-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:855996-66-6)1,2-Benzisoxazol-3(2H)-one, 7-fluoro-
A863524
Purity:99%
Quantity:1g
Price ($):525.0
Email